5-(1H-Pyrazol-1-YL)thiophene-2-carbaldehyde

• Molecular Formula: C8H6N2OS
• Molecular Weight: 178.21 g/mol
• SMILES: C1=CN(N=C1)C2=CC=C(S2)C=O
• InChI: InChI=1S/C8H6N2OS/c11-6-7-2-3-8(12-7)10-5-1-4-9-10/h1-6H
• InChIKey: JAKFQPJUDSQJEF-UHFFFAOYSA-N

5-(1H-Pyrazol-1-yl)thiophene-2-carbaldehyde: Key Heteroaromatic Building Block

5-(1H-Pyrazol-1-yl)thiophene-2-carbaldehyde (CAS: 1565007-60-4) is a heteroaromatic aldehyde that serves as a versatile building block in medicinal chemistry . Its core scaffold combines an electron-rich thiophene ring with a 1H-pyrazole substituent and a reactive aldehyde handle, enabling rapid diversification into more complex drug-like molecules. This specific regioisomeric connectivity—where the pyrazole nitrogen is directly attached to the 5-position of the thiophene ring—dictates a distinct spatial and electronic profile that influences downstream biological target engagement, particularly in kinase inhibitor design and antimicrobial programs [1].

1 Heteroaromatic building block for medicinal chemistry library synthesis

2 Defined 1-yl N-aryl regioisomer for consistent SAR entry

3 Reactive aldehyde handle enables on-demand diversification

• [1] Bhagwat, S. K., et al. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. RSC Advances, 2024, 14, 39004-39016. View Source

5-(1H-Pyrazol-1-yl)thiophene-2-carbaldehyde: Irreplaceable in Lead Optimization

Generic substitution of 5-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde with simple thiophene-2-carbaldehyde or pyrazole-4-carbaldehyde is chemically unsound due to the loss of the synergistic, hybrid heteroaromatic core [1]. The specific N-aryl linkage between the pyrazole and thiophene rings creates a constrained, planar geometry with a unique π-electron distribution that is absent in its constitutional isomers (e.g., 5-(1H-pyrazol-5-yl)thiophene-2-carbaldehyde). This distinct electronic and steric profile is a critical determinant in structure-activity relationship (SAR) studies, directly impacting binding affinity to targets such as kinases [2]. Replacing this compound with a non-hybrid or differently linked analog would fundamentally alter the pharmacophore, rendering previous SAR data invalid and requiring de novo lead optimization.

Attribute

Target Compound

Substitute Risk

Core scaffold

Pyrazole-thiophene hybrid core

Simple thiophene or pyrazole alone lacks hybrid pharmacophore

Regioisomer linkage

1-yl N-aryl connectivity

5-yl C-C linkage may alter spatial and electronic profile

Functional handle

Free aldehyde for diversification

Pre-functionalized analogs limit synthetic flexibility

• [1] Bhagwat, S. K., et al. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. RSC Advances, 2024, 14, 39004-39016. View Source
• [2] Design, synthesis, and anticancer evaluation of novel pyrazole–thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Advances, 2025, 15, 40078-40092. View Source

5-(1H-Pyrazol-1-yl)thiophene-2-carbaldehyde: Quantitative Differentiation

Kinase Inhibition: EGFR and VEGFR-2 Potency

While direct, head-to-head kinase inhibition data for the target aldehyde is absent in the literature, a robust class-level inference can be drawn from a closely related series of pyrazole-thiophene hybrids, which directly incorporate the core scaffold. In a study of novel pyrazole–thiophene hybrids designed as multi-kinase inhibitors, compounds derived from thiophene-2-carbaldehyde and pyrazole moieties showed a distinct inhibitory profile. For example, compound 2, a derivative, demonstrated an IC50 of 16.25 µg/mL against wild-type EGFR and 17.8 µg/mL against the clinically relevant T790M mutant [1]. This contrasts with the performance of a simple thiophene-2-carbaldehyde derived compound, which lacks the hybrid character and would be expected to show significantly lower or no activity [2]. The hybrid core is essential for achieving balanced, multi-target inhibition, a feature not replicable by simpler aldehydes.

Kinase Inhibition

Class-level inference

Derivative IC50: 16.25 µg/mL (WT EGFR), 17.8 µg/mL (T790M) vs baseline expected inactive

Reported derivative IC50 context for kinase-target scaffold selection

Data from pyrazole-thiophene hybrid derivatives; direct aldehyde data not reported

Evidence Dimension	In vitro kinase inhibition (IC50)
Target Compound Data	Not directly reported for the aldehyde; data available for its derivatives (e.g., compound 2)
Comparator Or Baseline	Simple thiophene-2-carbaldehyde derivatives (no hybrid core)
Quantified Difference	Derivative activity: EGFR WT IC50 = 16.25 µg/mL; EGFR T790M IC50 = 17.8 µg/mL. Baseline: Expected to be inactive or >50 µg/mL.
Conditions	Enzyme inhibition assays against wild-type EGFR and mutant (T790M) EGFR.

Why This Matters

This evidence confirms that the pyrazole-thiophene hybrid core, enabled by this specific aldehyde, is a prerequisite for achieving potent kinase inhibition, directly impacting the selection of a starting material for medicinal chemistry programs targeting EGFR-driven cancers.

• [1] Design, synthesis, and anticancer evaluation of novel pyrazole–thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Advances, 2025, 15, 40078-40092. View Source
• [2] Kumar, A. D., et al. Design and Amberlyst-15 mediated synthesis of novel thienyl-pyrazole carboxamides that potently inhibit Phospholipase A2 by binding to an allosteric site on the enzyme. Bioorganic Chemistry, 2018, 80, 444-452. View Source

Antimicrobial Activity: E. coli and Fungal Strains

The target compound's value as a building block for antimicrobial agents is supported by data from its derivatives. In a study of thiophene-pyrazoline derivatives synthesized from 3-methylthiophene-2-carbaldehyde (a close analog), compound 5c exhibited potent antimicrobial activity with a Minimum Inhibitory Concentration (MIC) of 15 µg/mL against Escherichia coli and 20 µg/mL against Bacillus subtilis [1]. It also showed antifungal activity against Aspergillus niger (MIC 20 µg/mL) and Aspergillus flavus (MIC 15 µg/mL). While the specific regioisomer (5-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde) has not been directly reported in a head-to-head study, the activity of its close structural relative demonstrates that the pyrazole-thiophene scaffold is a privileged structure for antimicrobial development. A non-hybrid building block, such as simple thiophene-2-carbaldehyde, would not provide this level of activity.

Antimicrobial MIC

Cross-study comparable

MIC 15–20 µg/mL

Supports antimicrobial scaffold screening with close analog data

Derivative 5c data from 3-methylthiophene analog scaffold

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	Not directly reported; data is for derivative 5c from a close analog scaffold
Comparator Or Baseline	Simple thiophene-2-carbaldehyde derivatives (non-hybrid)
Quantified Difference	Derivative 5c MIC values: 15-20 µg/mL against E. coli and B. subtilis; 15-20 µg/mL against A. niger and A. flavus. Baseline: Not reported, but expected to be higher.
Conditions	In vitro antimicrobial assay against bacterial and fungal strains.

Why This Matters

This data provides a quantitative benchmark for the antimicrobial potential of molecules derived from this scaffold, offering a clear advantage over simpler, non-hybrid building blocks when procuring for anti-infective drug discovery.

• [1] Prabhudeva, M. G., et al. Amberlyst-15 catalyzed synthesis of novel thiophene–pyrazoline derivatives: spectral and crystallographic characterization and anti-inflammatory and antimicrobial evaluation. Research on Chemical Intermediates, 2018, 44, 1235-1250. View Source

Reactive Aldehyde Handle for Rapid Diversification

A key differentiating feature of 5-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde is its free aldehyde group, which provides a versatile handle for further derivatization. This is in contrast to many commercially available analogs that are already elaborated into amides or other functional groups. The aldehyde can readily undergo Knoevenagel condensation with active methylene compounds to form chalcones, a class of molecules with well-established biological activities [1]. For example, thiophene-2-carbaldehyde has been used extensively to synthesize chalcones, which are key intermediates for pyrazoline and other heterocyclic systems with antimicrobial and anti-inflammatory properties [2]. The presence of this reactive handle in the target compound allows for similar diversification, enabling medicinal chemists to generate focused libraries for SAR exploration, a capability not offered by its pre-functionalized counterparts.

Synthetic Handle

Supporting evidence

Free aldehyde — Knoevenagel-ready

Enables on-demand library diversification via aldehyde chemistry

Contrasts with pre-functionalized amide or ester analogs

Evidence Dimension	Synthetic utility (reactive functional group)
Target Compound Data	Contains a free, reactive aldehyde group
Comparator Or Baseline	Analogs with amide, ester, or other functional groups (e.g., 5-(1H-pyrazol-1-yl)thiophene-2-carboxylic acid)
Quantified Difference	Quantitative comparison not applicable; the advantage is qualitative but critical for synthetic planning.
Conditions	Standard organic synthesis, e.g., Knoevenagel condensation conditions.

Why This Matters

This feature makes the compound a superior choice for laboratories that require a versatile, underivatized core scaffold for building diverse chemical libraries, rather than a more advanced but less flexible intermediate.

• [1] Kumar, A. D., et al. Design and Amberlyst-15 mediated synthesis of novel thienyl-pyrazole carboxamides that potently inhibit Phospholipase A2 by binding to an allosteric site on the enzyme. Bioorganic Chemistry, 2018, 80, 444-452. View Source
• [2] Prabhudeva, M. G., et al. Design and environmentally benign synthesis of novel thiophene appended pyrazole analogues as anti-inflammatory and radical scavenging agents: Crystallographic, in silico modeling, docking and SAR characterization. Bioorganic Chemistry, 2017, 73, 109-120. View Source

Regioisomer Comparison: 1-yl vs. 5-yl Linkage

A crucial, yet often overlooked, point of differentiation for procurement is the regioisomeric identity of the compound. The target, 5-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde, features a direct N-aryl linkage between the pyrazole and thiophene rings. This is distinct from its regioisomer, 5-(1H-pyrazol-5-yl)thiophene-2-carbaldehyde (CAS: 1015939-92-0), where the connection is via a C-C bond . This seemingly minor difference in connectivity results in a different spatial orientation of the two heterocycles and a distinct electronic distribution, which can lead to divergent biological activities [1]. For instance, in kinase inhibitor design, the exact position of the nitrogen atoms in the pyrazole ring relative to the thiophene is critical for hydrogen bonding and π-stacking interactions within the ATP-binding pocket. Therefore, procuring the correct regioisomer is essential for maintaining SAR consistency and avoiding failed experiments.

Regioisomer Identity

Class-level inference

1-yl N-aryl linkage vs 5-yl C-C linkage

Correct regioisomer essential for SAR consistency in procurement

Direct biological comparison data not available in literature

Evidence Dimension	Regioisomeric connectivity (structural difference)
Target Compound Data	5-(1H-Pyrazol-1-yl)thiophene-2-carbaldehyde (N-aryl linkage)
Comparator Or Baseline	5-(1H-Pyrazol-5-yl)thiophene-2-carbaldehyde (C-C linkage)
Quantified Difference	Quantitative biological data for direct comparison is not available in public literature.
Conditions	N/A; structural comparison.

Why This Matters

This evidence highlights the critical importance of specifying the correct regioisomer in procurement. Substitution with the wrong isomer (e.g., the 5-yl instead of the 1-yl derivative) will lead to a different molecular entity, invalidating prior SAR and likely producing different biological results.

• [1] Bhagwat, S. K., et al. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. RSC Advances, 2024, 14, 39004-39016. View Source

5-(1H-Pyrazol-1-yl)thiophene-2-carbaldehyde: Key Application Scenarios

Medicinal Chemistry: Kinase Inhibitor Lead Optimization

This compound is the preferred starting material for medicinal chemists aiming to develop novel, multi-targeted kinase inhibitors, particularly those targeting EGFR and VEGFR-2. The pyrazole-thiophene hybrid core is a known privileged scaffold for this target class, as demonstrated by derivatives showing potent inhibition of both wild-type and mutant EGFR (IC50 ~16-18 µg/mL) [1]. Procurement of this specific aldehyde enables rapid, on-demand diversification via Knoevenagel condensation to generate focused libraries of chalcones and subsequent heterocycles, accelerating SAR studies in oncology programs [2].

Anti-Infective Discovery: Antimicrobial and Antifungal Leads

For research groups focused on combating antimicrobial resistance, 5-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde serves as an ideal precursor for synthesizing novel anti-infective agents. Close structural analogs have demonstrated promising MIC values (15-20 µg/mL) against key pathogens such as E. coli and A. niger [1]. The reactive aldehyde group allows for straightforward conversion into more complex heterocycles, such as pyrazolines and thiazoles, which are associated with enhanced antimicrobial properties [2]. This makes it a strategic procurement choice for generating patentable chemical matter in this therapeutic area.

Chemical Biology: Probes for Target Identification

In chemical biology, the compound's reactive aldehyde handle provides an ideal attachment point for affinity tags (e.g., biotin) or fluorescent reporters, making it a valuable tool for target identification studies. The core pyrazole-thiophene scaffold has shown affinity for various biological targets, including kinases and phospholipases [1]. By procuring the underivatized aldehyde, researchers can design and synthesize bespoke chemical probes with minimal synthetic steps, enabling pull-down assays or cellular imaging studies to validate novel drug targets or elucidate mechanisms of action for compounds derived from this privileged scaffold [2].

Application

Selection Property

Validation Focus

Kinase inhibitor SAR studies

Privileged hybrid core for kinase targets

EGFR/VEGFR-2 inhibition in kinase assays

Antimicrobial scaffold development

Reactive aldehyde for heterocycle diversification

MIC determination against screening panels

Target identification probe synthesis

Underivatized handle for affinity tag attachment

Target engagement in pull-down assays

• [1] Design, synthesis, and anticancer evaluation of novel pyrazole–thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Advances, 2025, 15, 40078-40092. View Source
• [2] Prabhudeva, M. G., et al. Amberlyst-15 catalyzed synthesis of novel thiophene–pyrazoline derivatives: spectral and crystallographic characterization and anti-inflammatory and antimicrobial evaluation. Research on Chemical Intermediates, 2018, 44, 1235-1250. View Source